3,3,5-Trimethylhexan-1-ol
Overview
Description
3,3,5-Trimethylhexan-1-ol is a nine-carbon primary alcohol with the molecular formula C9H20O. This compound is commonly used as a fragrance ingredient in various toiletries and household cleaning products due to its herbaceous, plant-like odor .
Preparation Methods
3,3,5-Trimethylhexan-1-ol is primarily synthesized through the oxo process, which involves the hydroformylation of diisobutene to produce the corresponding aldehyde, followed by hydrogenation to yield the alcohol . This method is widely used in industrial production due to its efficiency and scalability .
Chemical Reactions Analysis
3,3,5-Trimethylhexan-1-ol undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form the corresponding aldehyde or carboxylic acid.
Reduction: The compound can be reduced to form different alcohols or hydrocarbons.
Substitution: It can participate in substitution reactions where the hydroxyl group is replaced by other functional groups. Common reagents used in these reactions include strong oxidants, inorganic acids, and alkene oxides. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
3,3,5-Trimethylhexan-1-ol has several scientific research applications:
Chemistry: It is used as a solvent and intermediate in organic synthesis.
Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 3,3,5-Trimethylhexan-1-ol involves its interaction with molecular targets such as enzymes and receptors. The specific pathways and molecular targets depend on the context of its use, whether in biological systems or industrial applications .
Comparison with Similar Compounds
3,3,5-Trimethylhexan-1-ol is unique due to its branched structure and specific odor profile. Similar compounds include:
Isononyl alcohol: A mixture that includes this compound and other isomers.
3,5,5-Trimethylhexanal: An aldehyde form of the compound.
3,7-Dimethyl-1-octanol: Another branched-chain alcohol with similar properties.
These compounds share some chemical properties but differ in their specific applications and odor profiles.
Properties
CAS No. |
1484-87-3 |
|---|---|
Molecular Formula |
C9H20O |
Molecular Weight |
144.25 g/mol |
IUPAC Name |
3,3,5-trimethylhexan-1-ol |
InChI |
InChI=1S/C9H20O/c1-8(2)7-9(3,4)5-6-10/h8,10H,5-7H2,1-4H3 |
InChI Key |
HRXNWQMMTLLJJQ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CC(C)(C)CCO |
Origin of Product |
United States |
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